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Compound of Interest

Compound Name:
(R)-1-(4-Chlorophenyl)-2,2,2-

trifluoroethanamine

CAS No.: 1187931-01-6

Cat. No.: B1532493

Get Quote

Before delving into the specifics of trifluoroethylamine, it is essential to understand the primary

reference source underpinning this guide. The Beilstein Handbook of Organic Chemistry

(Handbuch der Organischen Chemie), first published by Friedrich Konrad Beilstein in 1881,

evolved into the world's most comprehensive and rigorously evaluated collection of data on

organic compounds.[1][2]

Today, this invaluable repository is accessible as an electronic database, which has been

known under various names, including Crossfire Beilstein, and since 2009 has been

maintained and distributed by Elsevier under the name Reaxys.[1] Every compound within the

database is assigned a unique Beilstein Registry Number, which serves as a definitive identifier

linking to a wealth of experimentally validated information.[1][3] This includes up to 350 distinct

fields of physical, chemical, and spectroscopic data, along with literature references for each

data point.[1][3]

For the compounds discussed herein, the key identifiers are:

2,2,2-Trifluoroethylamine: Beilstein/REAXYS Number 1733204[4][5]
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2,2,2-Trifluoroethylamine Hydrochloride: Beilstein/REAXYS Number 3652103[6][7]

Accessing these entries in the Reaxys database provides a direct gateway to the primary

literature and a deep well of curated data essential for experimental design.

Physicochemical Properties of 2,2,2-
Trifluoroethylamine
The unique properties of 2,2,2-trifluoroethylamine (CAS 753-90-2) are dominated by the

powerful electron-withdrawing nature of the trifluoromethyl group.[8] This structural feature

significantly lowers the basicity of the amine compared to its non-fluorinated analog,

ethylamine, and enhances its lipophilicity, both of which are critical attributes in drug design.[8]

[9]

The hydrochloride salt (CAS 373-88-6) is a stable, crystalline solid, making it easier to handle

and store than the volatile free amine.[10][11] It is often the commercially supplied form, from

which the free amine can be generated in situ.

Data Presentation: Key Properties
The following table summarizes the core physicochemical data for 2,2,2-trifluoroethylamine and

its hydrochloride salt.
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Property 2,2,2-Trifluoroethylamine
2,2,2-Trifluoroethylamine
Hydrochloride

Molecular Formula C₂H₄F₃N[4] C₂H₄F₃N · HCl[6]

Molecular Weight 99.06 g/mol [4][5] 135.52 g/mol [6]

CAS Number 753-90-2[4] 373-88-6[6]

Beilstein/REAXYS No. 1733204[4][5] 3652103[6][7]

Appearance Colorless transparent liquid[8]
White to light yellow crystalline

powder[10][12]

Melting Point -16.7 °C[8] 220-222 °C (subl.)[6][7]

Boiling Point 36-37 °C[4][13] N/A

Density 1.262 g/mL at 20 °C[4] N/A

Refractive Index (n20/D) 1.301[4] N/A

Flash Point -16 °C (-3.2 °F) N/A

Synthesis of Trifluoroethylamine and Derivatives
The synthesis of α-trifluoromethylated amines is a well-established field, with numerous

methods developed to access these valuable scaffolds. Common approaches often involve the

nucleophilic addition of organometallic reagents to trifluoromethyl imines or their precursors.

[14]

A prevalent laboratory- and industrial-scale method involves the amination of a suitable

precursor, such as a 2,2,2-trifluoroethyl halide, with ammonia.[15] Another versatile strategy is

the Grignard addition to stable N-aryl hemiaminal ethers of trifluoroacetaldehyde, which

provides a route to α-branched trifluoroethyl amines.[14][16]

Experimental Protocol: Preparation of 2,2,2-
Trifluoroethylamine Hydrochloride
This protocol describes a straightforward and high-yielding synthesis of the hydrochloride salt

from the free amine, a common procedure for converting the volatile liquid into a stable,
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weighable solid.[17]

Objective: To quantitatively convert 2,2,2-trifluoroethylamine into its hydrochloride salt.

Materials:

2,2,2-Trifluoroethylamine (33 g)

Ethanol (100 g)

Saturated Hydrochloric Acid Solution (35 g)

Three-necked flask equipped with a dropping funnel and magnetic stirrer

Procedure:

Charge the three-necked flask with ethanol (100 g) and 2,2,2-trifluoroethylamine (33 g).

Begin stirring and cool the flask in an ice-water bath to maintain a temperature below 25 °C.

Slowly add the saturated hydrochloric acid solution (35 g) dropwise from the dropping funnel,

ensuring the temperature does not exceed 25 °C.

After the addition is complete, remove the ice bath and warm the reaction mixture to 50 °C.

Maintain the temperature at 50 °C and continue stirring for 1 hour.

Concentrate the reaction mixture via distillation under reduced pressure (e.g., 0.98 MPa) at

45-50 °C to remove ethanol and water.

Continue the distillation for approximately 5 hours until a white, powdery crystalline solid is

obtained.

The resulting solid is 2,2,2-trifluoroethylamine hydrochloride (yield ~96%).[17]

Visualization: General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and derivatization of

trifluoroethylamine compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/synthesis/2-2-2-trifluoroethylamine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/2-2-2-trifluoroethylamine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Core Structure
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Caption: Synthesis and derivatization of trifluoroethylamine.

Reactivity and Key Applications in Development
The utility of trifluoroethylamine compounds stems from their predictable reactivity and the

beneficial properties they confer upon a parent molecule. The amine acts as a weakly basic

nucleophile, enabling its incorporation into various scaffolds through standard organic

transformations.[18]

Pharmaceutical and Agrochemical Significance
The trifluoroethyl moiety is a privileged structural motif in both medicinal chemistry and

agrochemical science.

Pharmaceuticals: The incorporation of a trifluoroethylamine group can improve metabolic

stability by blocking sites of oxidative metabolism. It serves as a crucial intermediate for a
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wide range of therapeutics, including 1,2-substituted biguanides for diabetes, guanidine

derivatives for inhibiting gastric acid secretion, and various compounds targeting the central

nervous and cardiovascular systems.[8][18] Furthermore, the trifluoroethylamine unit is an

excellent bioisostere for the amide bond, replacing the planar peptide linkage with a stable,

tetrahedral mimic that retains the N-H hydrogen bond donating capability.[9][14]

Agrochemicals: It is a critical building block in the synthesis of highly effective pesticides,

including insecticides, miticides, ovicides, and herbicides.[8][18] The trifluoromethyl group

enhances the potency and stability of these agents.[8]

Use in Organic Synthesis
Beyond its role as a building block, trifluoroethylamine can function as a catalyst. As a weakly

basic amine, it can catalyze reactions such as the isomerization of β,γ-unsaturated enones to

their α,β-unsaturated counterparts.[18] Its hydrochloride salt is also a convenient starting

material for diazotization reactions to produce diazo(2,2,2-trifluoro)ethane, a versatile reagent,

though caution is required due to the explosive nature of diazo compounds.[10]

Visualization: Application Pathways
This diagram outlines the major application areas stemming from the trifluoroethylamine core

structure.
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Caption: Key application pathways for trifluoroethylamine.

Safety and Handling
As a volatile, flammable, and corrosive liquid, 2,2,2-trifluoroethylamine requires careful

handling in a well-ventilated area, preferably within a fume hood.[19] The hydrochloride salt is

less hazardous but should still be handled with appropriate personal protective equipment

(PPE), as it is harmful if swallowed or inhaled and causes skin and eye irritation.

Experimental Workflow: Safe Handling Protocol
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Caption: Safe handling workflow for trifluoroethylamine.

Key Safety Considerations:

Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents and

acids.[20][21] The free amine should be stored at 2-8°C.[4]

PPE: Always wear chemical-resistant gloves, safety goggles, and a face shield when

handling the liquid.[19]

First Aid: In case of contact, immediately flush skin or eyes with plenty of water for at least 15

minutes and seek medical attention.[19] If inhaled, move to fresh air.[20]

Conclusion
2,2,2-Trifluoroethylamine is more than just a chemical reagent; it is an enabling tool for

innovation in drug discovery and agricultural science. Its unique properties, conferred by the

trifluoromethyl group, provide chemists with a reliable method to enhance the biological

performance of complex molecules. Authoritative and comprehensive resources like the
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Beilstein database (Reaxys) are indispensable for accessing the decades of curated

knowledge required to leverage such building blocks effectively and safely. By understanding

its properties, synthesis, and reactivity, researchers can confidently integrate this versatile

compound into their development pipelines to create next-generation therapeutics and crop

protection agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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